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Compound of Interest

Compound Name: 1-Pyrenesulfonic acid sodium salt

Cat. No.: B148716

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Pyrenesulfonic acid sodium salt is a fluorescent probe utilized in a variety of research
applications, including fluorescence spectroscopy, biochemical assays, and cellular imaging.[1]
[2] Its fluorescence is sensitive to its environment, making it a valuable tool for studying
molecular interactions and detecting certain analytes.[1][3] Proper preparation of stock
solutions is critical to ensure the accuracy and reproducibility of experimental results. These
application notes provide detailed protocols for the preparation of 1-pyrenesulfonic acid
sodium salt stock solutions in both organic and aqueous solvents.

Physicochemical Data and Solubility

A summary of the key properties of 1-pyrenesulfonic acid sodium salt is provided in the table
below for easy reference during solution preparation.
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Property Value Source
Molecular Formula C16HoNaOsS [2][4]
Molecular Weight 304.30 g/mol [2][4]
Appearance Off-white to yellow solid [5]
Absorption Maximum (Amax) 346 nm [31[4]
Emission Maximum (Aem) 376 nm [31[4]

Solubility in DMSO

Approx. 10 mg/mL

[4]

Solubility in DMF

Approx. 10 mg/mL

[4]

Solubility in Ethanol

Approx. 1 mg/mL

[4]

Solubility in Water

Slightly soluble

[4]

Storage (Solid)

-20°C, protected from moisture

[4]1(5]

Storage (Organic Stock

Solution)

-80°C for up to 6 months;
-20°C for up to 1 month

[5]

Storage (Agqueous Solution)

Not recommended for more

than one day

[4]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock
Solution in an Organic Solvent (e.g., DMSO)

This protocol is suitable for preparing a concentrated stock solution that can be further diluted

into aqueous buffers for biological experiments.

Materials:

e 1-Pyrenesulfonic acid sodium salt (solid)

o Anhydrous Dimethyl sulfoxide (DMSO)

 Inert gas (e.g., argon or nitrogen)
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Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips
Procedure:

o Equilibration: Allow the vial of 1-pyrenesulfonic acid sodium salt to equilibrate to room
temperature before opening to prevent condensation of moisture.

o Weighing: Carefully weigh the desired amount of the solid compound using an analytical
balance in a chemical fume hood. For example, to prepare a 10 mM stock solution, weigh
out 3.043 mg of the compound.

 Dissolution:
o Transfer the weighed solid to a sterile amber vial.

o Add the appropriate volume of anhydrous DMSO. To continue the example of a 10 mM
stock, add 1 mL of DMSO.

o Purge the vial with an inert gas to minimize oxidation.[4]

o Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. Gentle
warming or sonication may be used to aid dissolution if necessary.[5]

e Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge
tubes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[5]

Protocol 2: Preparation of an Aqueous Working Solution
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This protocol describes the preparation of a ready-to-use aqueous solution from the solid
compound, suitable for applications where organic solvents are not desired.

Materials:

¢ 1-Pyrenesulfonic acid sodium salt (solid)

» High-purity, deionized water or a suitable aqueous buffer (e.g., PBS, pH 7.2)
« Sterile volumetric flask or conical tube

o Calibrated analytical balance

o Magnetic stirrer and stir bar (optional)

o \ortex mixer

0.22 um sterile filter

Procedure:

¢ Weighing: As in the previous protocol, accurately weigh the desired amount of 1-
pyrenesulfonic acid sodium salt.

¢ Dissolution:

Transfer the solid to a sterile volumetric flask or conical tube.

[¢]

[¢]

Add a portion of the desired aqueous solvent (e.g., deionized water or PBS).

[e]

Vortex or stir the solution until the solid is fully dissolved. Note that the solubility in
agueous buffers is slight, so prepare a concentration that is within its solubility limits.[4]

[e]

Bring the solution to the final desired volume with the solvent.

» Sterilization (Optional): If required for the application, sterile-filter the aqueous solution
through a 0.22 pm filter into a sterile container.

e Use and Storage:

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b148716?utm_src=pdf-body
https://www.benchchem.com/product/b148716?utm_src=pdf-body
https://www.benchchem.com/product/b148716?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/27983.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Itis highly recommended to prepare aqueous solutions fresh on the day of use.

o Storage of aqueous solutions is not recommended for more than one day due to potential
instability.[4]

Workflow Diagram

Workflow for Preparation of 1-Pyrenesulfonic Acid Sodium Salt Stock Solution
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Caption: Workflow for preparing 1-pyrenesulfonic acid sodium salt stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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